Cas no 1797286-63-5 (1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea)

• Product Name: 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea
• CAS No: 1797286-63-5
• MF: C₂₆H₂₈N₂O₂S
• MW: 432.577725410461
• CID: 5404756
• Update Time: 2025-06-08

1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-[(4-phenylsulfanyloxan-4-yl)methyl]urea
• 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea

• Inchi： 1S/C26H28N2O2S/c29-25(28-24(21-10-4-1-5-11-21)22-12-6-2-7-13-22)27-20-26(16-18-30-19-17-26)31-23-14-8-3-9-15-23/h1-15,24H,16-20H2,(H2,27,28,29)
• InChI Key： SIZAQCMDEUSOTO-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NCC1(SC2=CC=CC=C2)CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea

Professional Introduction to Compound with CAS No. 1797286-63-5 and Product Name: 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea

The compound identified by the CAS number 1797286-63-5 and the product name 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups, including the diphenylmethyl and phenylsulfanyl oxan-4-yl moieties, contributes to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel urea-based compounds as pharmacological agents. Urea derivatives are known for their versatility and efficacy in modulating various biological pathways. The presence of the urea moiety in this compound suggests its potential role as an inhibitor or activator of enzymes and receptors involved in critical metabolic processes. Furthermore, the diphenylmethyl group enhances lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability.

The phenylsulfanyl oxan-4-yl substituent introduces an additional layer of complexity, potentially influencing both the solubility and interactions with biological targets. This structural feature is particularly noteworthy, as it has been observed in other bioactive molecules that exhibit enhanced binding affinity to specific proteins. The oxane ring, a saturated heterocyclic compound, is known for its stability and ability to mimic certain biological functionalities, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the importance of 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea in the context of therapeutic intervention. Research indicates that this compound may possess inhibitory properties against certain kinases and enzymes implicated in diseases such as cancer and inflammation. The diphenylmethyl group, in particular, has been associated with enhanced binding interactions due to its hydrophobic nature, which can improve drug-receptor affinity. This makes the compound a promising candidate for further investigation in preclinical models.

The phenylsulfanyl oxan-4-yl moiety has also been studied for its potential role in modulating oxidative stress pathways. Oxidative stress is a key factor in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By targeting these pathways, compounds like 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea may offer therapeutic benefits by reducing oxidative damage and restoring cellular homeostasis. Preliminary experiments have shown encouraging results in cell culture models, suggesting its potential as an antioxidant or anti-inflammatory agent.

In the realm of drug discovery, the synthesis and characterization of this compound exemplify the synergy between organic chemistry and computational biology. Advanced computational methods have been employed to predict the biological activity of 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea, aiding researchers in identifying optimal lead structures for further optimization. These computational approaches not only accelerate the drug discovery process but also provide insights into the molecular interactions that govern biological activity.

The structural features of this compound also make it an attractive scaffold for derivatization. By modifying specific functional groups, researchers can explore a wide range of biological activities without altering the core structure significantly. This flexibility is crucial in medicinal chemistry, where small changes can lead to significant improvements in potency, selectivity, and pharmacokinetic properties. The diphenylmethyl group serves as a versatile handle for further functionalization, allowing for the creation of novel analogs with tailored properties.

As research continues to evolve, compounds like 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea are expected to play a pivotal role in addressing unmet medical needs. The integration of cutting-edge synthetic techniques with high-throughput screening methods will further enhance our ability to discover and develop new therapeutic agents efficiently. The compound’s unique structural attributes position it as a valuable asset in ongoing pharmacological investigations.

The future prospects for this compound are promising, with potential applications spanning multiple therapeutic areas. Its ability to interact with diverse biological targets makes it a versatile tool for researchers exploring new treatment modalities. As our understanding of disease mechanisms advances, compounds like 1-(diphenylmethyl)-3-{[4-(phenylsulfanyl)oxan-4-yl]methyl}urea will continue to contribute to innovation in chemical biology and pharmaceutical science.